Cas no 2172157-40-1 (1,1-dimethyl-3-nitrocyclopentane)

• Product Name: 1,1-dimethyl-3-nitrocyclopentane
• CAS No: 2172157-40-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6585762
• PubChem ID: 146821134
• Update Time: 2025-10-17

1,1-dimethyl-3-nitrocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-nitrocyclopentane
• 2172157-40-1
• EN300-1615970

• Inchi： 1S/C7H13NO2/c1-7(2)4-3-6(5-7)8(9)10/h6H,3-5H2,1-2H3
• InChI Key： AJSPKBJRKDRHBH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1-dimethyl-3-nitrocyclopentane

Introduction to 1,1-Dimethyl-3-Nitrocyclopentane (CAS No. 2172157-40-1)

1,1-Dimethyl-3-nitrocyclopentane (CAS No. 2172157-40-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopentane ring with two methyl groups and a nitro group attached at specific positions, which confer it distinct physical and chemical properties.

The synthesis of 1,1-dimethyl-3-nitrocyclopentane typically involves a multi-step process, starting with the formation of a cyclopentane derivative and subsequent functionalization to introduce the methyl and nitro groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel catalytic approach that significantly reduced the number of steps and minimized the use of hazardous reagents.

In terms of its physical properties, 1,1-dimethyl-3-nitrocyclopentane is a colorless liquid with a molecular weight of 153.18 g/mol. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is insoluble in water. The compound's boiling point is around 150°C at atmospheric pressure, making it suitable for various industrial processes that require moderate temperatures.

The chemical reactivity of 1,1-dimethyl-3-nitrocyclopentane is primarily influenced by the presence of the nitro group, which can undergo reduction to form amino derivatives or participate in nucleophilic substitution reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those used in pharmaceutical research. A notable example is its use as a building block in the development of new anti-inflammatory drugs, as reported in a 2023 study published in the Bioorganic & Medicinal Chemistry Letters.

Beyond pharmaceutical applications, 1,1-dimethyl-3-nitrocyclopentane has also shown promise in materials science. Its unique structure and reactivity have been exploited to create novel polymers with enhanced mechanical properties and thermal stability. A recent study in the Journal of Polymer Science: Polymer Chemistry demonstrated that incorporating this compound into polymer chains resulted in materials with improved tensile strength and resistance to degradation.

The safety profile of 1,1-dimethyl-3-nitrocyclopentane has been extensively evaluated through various toxicity studies. While it is generally considered safe for use under controlled conditions, appropriate handling precautions should be taken to avoid skin contact and inhalation. The compound is not classified as a hazardous material under current regulations but should be stored in well-ventilated areas away from sources of ignition.

In conclusion, 1,1-dimethyl-3-nitrocyclopentane (CAS No. 2172157-40-1) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals and materials science. As new synthetic methods continue to emerge, the accessibility and utility of this compound are likely to increase, opening up new avenues for innovation and discovery.